BE“GHE Foundational & Exploratory

Check Availability & Pricing

Introduction: The Piperazinone Core in Modern
Drug Discovery

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 3-Ethyl-1-methylpiperazin-2-one
CAS No.: 1214796-54-9
Cat. No.: B2970259
Get Quote
. J

The piperazine ring is a privileged scaffold in medicinal chemistry, integral to the structure of
numerous blockbuster drugs.[3] Its six-membered ring containing two nitrogen atoms at
positions 1 and 4 imparts favorable physicochemical properties, such as improved aqueous
solubility and bioavailability, by serving as hydrogen bond acceptors or donors.[3] The
modification of this core into a piperazin-2-one structure introduces a lactam functionality, which
provides a rigid, stereochemically defined framework. This rigidity can be crucial for precise
orientation of substituents and optimal interaction with biological targets.[1]

Piperazin-2-one derivatives are valuable intermediates and building blocks for creating
complex, pharmacologically active molecules.[1][4] They have been investigated for a wide
range of therapeutic applications, including antiviral and neurotransmitter receptor modulation.
[4][5] 3-Ethyl-1-methylpiperazin-2-one represents a specific, substituted version of this
important heterocyclic system. The ethyl group at the 3-position and the methyl group at the 1-
position offer distinct vectors for exploring chemical space, potentially influencing target
binding, selectivity, and pharmacokinetic profiles.

Physicochemical and Predicted Properties
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While a dedicated CAS (Chemical Abstracts Service) number for 3-Ethyl-1-methylpiperazin-2-
one is not prominently available, the parent compound, 3-Ethyl-piperazin-2-one, is registered
under CAS Number 90485-52-2.[6][7] The properties of this parent compound, alongside
computational predictions for the N-methylated derivative, provide a strong basis for
experimental design.

Value (3-Ethyl-

Predicted Value (3-
Ethyl-1-

Property . . . . Source

piperazin-2-one) methylpiperazin-2-

one)

Molecular Formula C6H12N20 C7H14N20 [6]
Molecular Weight 128.17 g/mol 142.20 g/mol [6]
Boiling Point 296.6°C at 760 mmHg  Not Available [6]
Density 0.966 g/cm? Not Available [6]
XLogP3 -0.2 0.0 [6][8]
Hydrogen Bond Donor

2 1 [61[8]
Count
Hydrogen Bond

2 2 [61[8]
Acceptor Count
Topological Polar

polod 41.1 A2 32.1 A2 [6][8]

Surface Area

Synthesis and Mechanistic Insights

A definitive, published synthesis for 3-Ethyl-1-methylpiperazin-2-one is not readily available.

However, a robust synthetic route can be proposed based on established methodologies for N-
alkylation of piperazines and piperazinones. The most direct approach involves the selective N-
methylation of the more nucleophilic secondary amine of the 3-Ethyl-piperazin-2-one precursor.

Proposed Synthetic Pathway
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The proposed synthesis begins with the readily available 3-Ethyl-piperazin-2-one. The key
transformation is the methylation of the nitrogen at the 1-position. A standard method for this is
reductive amination.

Mechanism Rationale: Direct alkylation with an agent like methyl iodide could lead to over-
alkylation or reaction at the less hindered N4 position. Reductive amination offers a controlled,
high-yield alternative. It involves the formation of an intermediate iminium ion upon reaction
with formaldehyde, which is then reduced in situ by a hydride source like sodium
triacetoxyborohydride. This reagent is preferred for its mildness and selectivity for reducing
iminium ions over carbonyls.
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Caption: Proposed synthetic workflow for 3-Ethyl-1-methylpiperazin-2-one.

Experimental Protocol: Synthesis
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Objective: To synthesize 3-Ethyl-1-methylpiperazin-2-one via reductive amination of 3-Ethyl-
piperazin-2-one.

Materials:

o 3-Ethyl-piperazin-2-one (1.0 eq)

o Formaldehyde (37% solution in water, 1.2 eq)
o Sodium triacetoxyborohydride (1.5 eq)

e Dichloromethane (DCM)

» Saturated sodium bicarbonate solution

e Anhydrous sodium sulfate

« Silica gel for column chromatography

e Eluent: Ethyl acetate/Methanol (e.g., 95:5 v/v)

Procedure:

Reaction Setup: Dissolve 3-Ethyl-piperazin-2-one (1.0 eq) in dichloromethane (DCM) in a
round-bottom flask equipped with a magnetic stirrer.

e Iminium Formation: Add formaldehyde solution (1.2 eq) to the flask and stir the mixture at
room temperature for 1 hour.

e Reduction: Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture
over 15 minutes. Causality Note: Portion-wise addition controls the reaction rate and any
potential exotherm.

e Reaction Monitoring: Allow the reaction to stir at room temperature overnight. Monitor the
reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid
Chromatography (HPLC) until the starting material is consumed.
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o Work-up: Quench the reaction by slowly adding a saturated sodium bicarbonate solution.
Separate the organic layer. Extract the aqueous layer with DCM (2x).

« |solation: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and
concentrate the solvent under reduced pressure to yield the crude product.

« Purification: Purify the crude residue by silica gel column chromatography using an ethyl
acetate/methanol gradient to afford the pure 3-Ethyl-1-methylpiperazin-2-one.

Analytical Characterization

A multi-technique approach is essential for the unambiguous structural confirmation and purity
assessment of the synthesized compound. This self-validating workflow ensures the identity
and quality of the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. (R)-3-Methylpiperazin-2-one|CAS 922178-61-8 [benchchem.com]

e 2. mdpi.com [mdpi.com]
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e To cite this document: BenchChem. [Introduction: The Piperazinone Core in Modern Drug
Discovery]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2970259/docs#introduction-the-piperazinone-core-in-
modern-drug-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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Contact our Ph.D. Support Team for a compatibility check
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